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Compound of Interest

Compound Name: Patulitrin

Cat. No.: B192047 Get Quote

CAS Number: 19833-25-1

This technical guide provides an in-depth overview of the chemical properties, biological

activities, and relevant experimental protocols for Patulitrin, a flavonoid glycoside of interest to

researchers in drug development and the natural products sciences.

Chemical Properties
Patulitrin, a naturally occurring flavonoid, possesses a range of chemical attributes that are

critical for its study and application in research. A summary of its key chemical properties is

presented below.
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Property Value Source(s)

CAS Number 19833-25-1 [1][2][3][4][5]

Molecular Formula C22H22O13 [1][2][3][6]

Molecular Weight 494.41 g/mol [1][2][4][5][6]

IUPAC Name

2-(3,4-dihydroxyphenyl)-3,5-

dihydroxy-6-methoxy-7-

(((2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)tetrahydro-2H-

pyran-2-yl)oxy)-4H-chromen-4-

one

[1][2]

Synonyms
Patuletin 7-glucoside, 6-

Methoxyquercetin 7-glucoside
[3]

Appearance Powder [4][7]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Pyridine, Methanol,

and Ethanol.

[4]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C in a dry, dark

environment.

[8]

Biological Activity and Signaling Pathways
Patulitrin exhibits notable anti-inflammatory and potential anti-cancer properties. Its

mechanisms of action are believed to involve the modulation of key signaling pathways.

Anti-inflammatory Activity
Patulitrin's anti-inflammatory effects are thought to be mediated through the inhibition of pro-

inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase.[8] Flavonoids, in
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general, are known to influence major inflammatory signaling cascades. The diagram below

illustrates a potential mechanism for the anti-inflammatory action of flavonoids like Patulitrin.
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Caption: Potential anti-inflammatory signaling pathway of Patulitrin.

Apoptotic Activity in Cancer Cells
Flavonoids have been shown to induce apoptosis in cancer cells through various signaling

pathways. While the specific pathway for Patulitrin is under investigation, a generalized model

for flavonoid-induced apoptosis is presented below. This often involves the modulation of the

PI3K/Akt/mTOR and MAPK signaling pathways, which are crucial for cell survival and

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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